Cas no 1248700-09-5 ((3-(2-Fluorobenzyl)-1,2,4-oxadiazol-5-yl)methanamine)

• Product Name: (3-(2-Fluorobenzyl)-1,2,4-oxadiazol-5-yl)methanamine
• CAS No: 1248700-09-5
• MF: C₁₀H₁₀FN₃O
• MW: 207.204305171967
• CID: 5251141
• Update Time: 2025-10-29

(3-(2-Fluorobenzyl)-1,2,4-oxadiazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-(2-Fluorobenzyl)-1,2,4-oxadiazol-5-yl)methanamine
• {3-[(2-fluorophenyl)methyl]-1,2,4-oxadiazol-5-yl}methanamine

• Inchi： 1S/C10H10FN3O/c11-8-4-2-1-3-7(8)5-9-13-10(6-12)15-14-9/h1-4H,5-6,12H2
• InChI Key： MNYLAJULJTYTES-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC1=NOC(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9

Additional information on (3-(2-Fluorobenzyl)-1,2,4-oxadiazol-5-yl)methanamine

Research Briefing on (3-(2-Fluorobenzyl)-1,2,4-oxadiazol-5-yl)methanamine (CAS: 1248700-09-5)

In recent years, the compound (3-(2-Fluorobenzyl)-1,2,4-oxadiazol-5-yl)methanamine (CAS: 1248700-09-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique 1,2,4-oxadiazole core and fluorobenzyl substituent, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research findings, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of (3-(2-Fluorobenzyl)-1,2,4-oxadiazol-5-yl)methanamine has been optimized in recent studies to improve yield and purity. Researchers have employed novel catalytic methods and green chemistry principles to streamline the production process. The compound's structural features, including the fluorobenzyl group, contribute to its enhanced bioavailability and metabolic stability, making it a viable candidate for drug development.

Pharmacological studies have revealed that (3-(2-Fluorobenzyl)-1,2,4-oxadiazol-5-yl)methanamine exhibits potent activity against specific biological targets. For instance, it has been identified as a selective modulator of certain neurotransmitter receptors, which could have implications for treating neurological disorders such as anxiety and depression. Additionally, preliminary in vitro and in vivo studies suggest that the compound may possess anti-inflammatory and antimicrobial properties, broadening its therapeutic potential.

Recent investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the binding interactions between the compound and its target proteins, facilitating the design of more potent derivatives. Furthermore, computational models have predicted favorable pharmacokinetic profiles, supporting further preclinical development.

Despite these promising findings, challenges remain in the clinical translation of (3-(2-Fluorobenzyl)-1,2,4-oxadiazol-5-yl)methanamine. Issues such as dose optimization, potential side effects, and long-term safety need to be addressed through rigorous clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound to market.

In conclusion, (3-(2-Fluorobenzyl)-1,2,4-oxadiazol-5-yl)methanamine represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and diverse pharmacological activities position it as a promising candidate for further investigation. Continued research and development efforts will be crucial to unlocking its full therapeutic potential and addressing unmet medical needs.